Cas no 2171676-88-1 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid
• CAS No: 2171676-88-1
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6280228
• PubChem ID: 165581009
• Update Time: 2025-11-01

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid
• EN300-1560985
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3,3-dimethylbutanoic acid
• 2171676-88-1

• Inchi： 1S/C25H30N2O5/c1-4-21(23(30)26-15-25(2,3)13-22(28)29)27-24(31)32-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20-21H,4,13-15H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： RUXQPXSHBUBBPG-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)C(NCC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid

Professional Introduction to Compound with CAS No. 2171676-88-1 and Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid

The compound with the CAS number 2171676-88-1 and the product name 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3-dimethylbutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its structure suggests unique chemical properties that make it a promising candidate for various therapeutic interventions.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds derived from heterocyclic structures. The fluoren scaffold, known for its stability and versatility, has been extensively studied for its role in enhancing drug bioavailability and metabolic stability. The incorporation of the methoxycarbonyl group further enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. This particular derivative, with its 4-2-(...amino)butanamido-3,3-dimethylbutanoic acid backbone, exhibits intriguing pharmacokinetic profiles that are being actively investigated.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of biologically active molecules. The 9H-fluoren-9-ylmethoxycarbonyl moiety is particularly noteworthy, as it has been shown to improve the solubility and binding affinity of various drug candidates. This feature is especially relevant in the context of developing treatments for diseases that require precise targeting and prolonged circulation times. Researchers have noted that such modifications can significantly enhance the pharmacological efficacy of small molecule drugs.

Recent studies have highlighted the role of this compound in modulating enzyme activity and receptor interactions. The 4-amino butanamido segment of the molecule is known to interact with a variety of biological targets, including proteases and kinases, which are integral to numerous cellular processes. The 3,3-dimethylbutanoic acid component contributes to the overall stability of the compound, ensuring that it remains active under various physiological conditions. This combination of structural features makes it an attractive candidate for further development.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, has been crucial in achieving the desired molecular architecture. These techniques not only enhance efficiency but also minimize unwanted side products, making the process more sustainable and scalable.

In terms of biological activity, preliminary studies have indicated that derivatives of this compound exhibit promising effects on inflammation and oxidative stress pathways. The fluorenyl moiety has been observed to interact with cellular receptors in a manner that could potentially reduce inflammatory responses. Additionally, the presence of the methoxycarbonyl group suggests that it may be capable of inhibiting certain enzymes involved in pro-inflammatory signaling cascades.

The potential therapeutic applications of this compound are vast. Researchers are exploring its use in treating conditions such as neurodegenerative diseases, where modulation of protein aggregation and oxidative stress is crucial. Furthermore, its structural properties make it a viable candidate for developing antiviral and anticancer agents. The ability to fine-tune its chemical structure allows for targeted modifications that can enhance specific biological activities while minimizing off-target effects.

As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in drug discovery and development. The integration of computational chemistry and high-throughput screening techniques has accelerated the process of identifying promising candidates for further investigation. This compound exemplifies how strategic molecular design can lead to novel therapeutics with significant clinical potential.

The future prospects for this compound are bright, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential in translating these findings into tangible benefits for patients worldwide. By leveraging cutting-edge technologies and innovative approaches, we can harness the full potential of this remarkable molecule.